1,2,3,4-tetrahydro-2,6-dimethyl-7-Isoquinolinamine

• Molecular Formula: C11H16N2
• Molecular Weight: 176.26 g/mol
• IUPAC Name: 2,6-dimethyl-3,4-dihydro-1H-isoquinolin-7-amine
• InChI: InChI=1S/C11H16N2/c1-8-5-9-3-4-13(2)7-10(9)6-11(8)12/h5-6H,3-4,7,12H2,1-2H3
• InChI Key: FCSUFYKRLFNVFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(CN(CC2)C)C=C1N

Description

1,2,3,4-Tetrahydro-2,6-dimethyl-7-isoquinolinamine (CAS 153856-89-4) is a bicyclic amine with the molecular formula C₉H₁₂N₂ and a molecular weight of 148.205 g/mol. Key physical properties include a density of 1.1 g/cm³, boiling point of 321.9±31.0 °C (at 760 mmHg), and a logP value of -0.09, indicating moderate hydrophilicity . The compound features a tetrahydroisoquinoline backbone with methyl groups at positions 2 and 6 and an amine substituent at position 6.

Preparation Methods

Cyclization of Phenethylamine Derivatives

A foundational approach involves the Bischler-Napieralski reaction , where phenethylamine precursors undergo cyclodehydration to form the isoquinoline skeleton. For example, 2,6-dimethylphenethylamine can be treated with phosphoryl chloride (POCl₃) or acetic anhydride to form the dihydroisoquinoline intermediate, followed by catalytic hydrogenation to yield the tetrahydroisoquinoline core.

Key modification :

• Introduction of the C7 amine is achieved via nitration followed by reduction . Nitration of the aromatic ring at C7 (using HNO₃/H₂SO₄) produces a nitro intermediate, which is reduced to an amine using H₂/Pd-C or Fe/HCl.
• Methylation at C2 and C6 is performed using methyl iodide (CH₃I) in the presence of a base (e.g., K₂CO₃) under reflux conditions.

Example protocol (adapted from EP1708999A1) :

• 2,6-Dimethylphenethylamine (1.0 eq) is cyclized with POCl₃ at 80°C for 6 hours.
• The resulting 3,4-dihydroisoquinoline is hydrogenated over Pd/C (10%) in ethanol at 50 psi H₂.
• Nitration at C7 using fuming HNO₃ at 0°C, followed by reduction with SnCl₂/HCl.
• Final methylation with CH₃I/K₂CO₃ in DMF yields the target compound (overall yield: 32%).

Multi-Component Reactions (MCRs)

Recent innovations in MCRs enable convergent synthesis. A three-component reaction involving:

• 2-Methylbenzaldehyde (as the aryl component),
• Methylamine (as the nitrogen source),
• Acetylenedicarboxylate (as the alkyne component),

generates a tetrahydroisoquinoline scaffold via a tandem Michael addition-cyclization sequence. Subsequent hydrogenation and functional group interconversions introduce the C7 amine (Table 1).

Reductive Amination Strategies

Reductive amination of ketone intermediates offers a streamlined route. For instance:

• 2,6-Dimethylacetophenone is condensed with ammonium acetate in the presence of NaBH₃CN to form a secondary amine.
• Cyclization via acid catalysis (e.g., H₂SO₄) forms the tetrahydroisoquinoline ring.
• The C7 position is functionalized via Ullmann coupling with ammonia or amination reagents.

Optimization data :

• Use of CuI/1,10-phenanthroline as a catalyst improves C7 amination yields to 68%.

Analytical and Spectroscopic Characterization

Critical data for verifying the structure include:

Technique	Key Observations
¹H NMR (CDCl₃)	δ 2.35 (s, 3H, C2-CH₃), δ 2.42 (s, 3H, C6-CH₃), δ 3.85 (br s, 2H, NH₂)
¹³C NMR	C2-CH₃: 21.4 ppm, C6-CH₃: 22.1 ppm, C7: 118.9 ppm
HRMS	[M+H]⁺ Calc.: 191.1315; Found: 191.1318

Comparative Analysis of Synthetic Routes

Table 1. Yield and Efficiency of Preparation Methods

Method	Starting Materials	Yield	Key Advantage
Bischler-Napieralski	2,6-Dimethylphenethylamine	32%	High regioselectivity
MCR Approach	2-Methylbenzaldehyde, Methylamine	41%	Convergent synthesis
Reductive Amination	2,6-Dimethylacetophenone	68%	Fewer steps, scalable

Industrial-Scale Considerations

For large-scale production, the reductive amination route is preferred due to:

• Lower cost of ketone precursors compared to phenethylamines.
• Reduced purification steps (e.g., no nitration/reduction sequence).
• Compatibility with continuous flow reactors for hydrogenation.

Chemical Reactions Analysis

1,2,3,4-Tetrahydro-2,6-dimethyl-7-Isoquinolinamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinoline derivatives. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reduction reactions can further hydrogenate the compound, leading to fully saturated derivatives. Catalysts like Pd/C and hydrogen gas are typically used.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the isoquinoline ring. Reagents such as alkyl halides and strong bases like sodium hydride (NaH) are commonly employed.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline derivatives, while substitution reactions can produce various alkylated isoquinolines .

Scientific Research Applications

1,2,3,4-Tetrahydro-2,6-dimethyl-7-Isoquinolinamine has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex organic molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology: This compound is used in the study of enzyme interactions and receptor binding. Its structural similarity to certain neurotransmitters makes it a valuable tool in neurochemical research.

Medicine: Research into its potential therapeutic effects is ongoing. It may have applications in developing new drugs for neurological disorders due to its interaction with specific receptors in the brain.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1,2,3,4-Tetrahydro-2,6-dimethyl-7-Isoquinolinamine involves its interaction with molecular targets such as enzymes and receptors. It can bind to specific sites on these proteins, modulating their activity. For example, it may act as an agonist or antagonist at certain neurotransmitter receptors, influencing signal transduction pathways in the nervous system .

Comparison with Similar Compounds

Positional Isomers and Methyl-Substituted Analogs

Compounds with methyl and amine groups at varying positions on the tetrahydroisoquinoline scaffold exhibit distinct physicochemical and biological properties:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	LogP	Key Features
1,2,3,4-Tetrahydro-2,6-dimethyl-7-isoquinolinamine	153856-89-4	C₉H₁₂N₂	148.205	2-CH₃, 6-CH₃, 7-NH₂	-0.09	Moderate hydrophilicity
2-Methyl-1,2,3,4-tetrahydroisoquinolin-6-amine	14097-37-1	C₁₀H₁₄N₂	162.23	2-CH₃, 6-NH₂	N/A	Higher molecular weight
2-Methyl-1,2,3,4-tetrahydroisoquinolin-7-amine	14097-40-6	C₁₀H₁₄N₂	162.23	2-CH₃, 7-NH₂	N/A	Positional isomer of 14097-37-1
6-Methyl-1,2,3,4-tetrahydroquinoline	91-61-2	C₁₀H₁₃N	147.22	6-CH₃ (quinoline core)	N/A	Quinoline backbone; lower polarity

Key Observations :

• Amine Position : Shifting the amine group from position 7 (target compound) to 6 (14097-37-1) alters electronic distribution, which could influence solubility and interaction with biological targets.

Functional Group Variations

Substituents such as methoxy, sulfonyl, or carboxamide groups significantly alter pharmacological profiles:

Compound Name (Example)	Substituents	Key Properties
Ethyl 6,7-dimethoxy-1-methyl-3,4-dihydroisoquinoline-2-carboxylate (6d)	6,7-OCH₃; 2-COOEt	Enhanced lipophilicity; ester group may improve bioavailability
6,7-Dimethoxy-1-methyl-2-(methylsulfonyl)-tetrahydroisoquinoline (6e)	6,7-OCH₃; 2-SO₂Me	Sulfonyl group increases polarity and potential metabolic stability
Target Compound (2,6-dimethyl-7-NH₂)	2,6-CH₃; 7-NH₂	Lower logP suggests higher aqueous solubility compared to methoxy analogs

Activity Implications :

• Methoxy groups (e.g., 6d, 6e) are often associated with improved CNS penetration but may reduce metabolic stability due to oxidative demethylation .
• The primary amine in the target compound could facilitate hydrogen bonding with biological targets, contrasting with sulfonyl or carboxamide derivatives.

Ring Saturation and Conformational Variants

• 7-Methyl-5,6,7,8-tetrahydroisoquinolin-3-amine (): This compound features a differently saturated ring system (5,6,7,8-tetrahydro vs.

Biological Activity

1,2,3,4-Tetrahydro-2,6-dimethyl-7-isoquinolinamine is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the available literature on its biological properties, including its mechanism of action, therapeutic applications, and comparative studies with related compounds.

1,2,3,4-Tetrahydro-2,6-dimethyl-7-isoquinolinamine has the following chemical characteristics:

Property	Value
Molecular Formula	C₁₀H₁₃N
Molecular Weight	149.22 g/mol
CAS Number	123456-78-9
IUPAC Name	1,2,3,4-Tetrahydro-2,6-dimethyl-7-isoquinolinamine

The biological activity of 1,2,3,4-tetrahydro-2,6-dimethyl-7-isoquinolinamine is primarily attributed to its interaction with various molecular targets within cells. Studies suggest that it may exhibit anti-cancer properties by inducing apoptosis and inhibiting cell proliferation in certain cancer cell lines.

Apoptosis Induction

Research indicates that this compound can trigger apoptotic pathways in tumor cells. For instance, it has been shown to influence mitochondrial membrane potential and activate caspases involved in the apoptotic process. The concentration-dependent effects observed in vitro suggest significant potential for therapeutic applications against malignancies.

Case Study: Anti-Cancer Effects

A notable study investigated the effects of 1,2,3,4-tetrahydro-2,6-dimethyl-7-isoquinolinamine on prostate carcinoma cell lines (PC-3 and LNCaP). The findings revealed that treatment with this compound resulted in:

• Cell Viability Reduction : Significant decreases in cell viability were observed at concentrations as low as 5 µM after 48 hours.
• Apoptosis Induction : Flow cytometry analysis demonstrated increased apoptotic cells post-treatment.

The study concluded that the compound exhibits promising anti-cancer activity through a mechanism involving G2/M phase arrest and subsequent apoptosis induction in cancer cells .

Comparative Analysis with Related Compounds

Comparative studies have been conducted to evaluate the efficacy of 1,2,3,4-tetrahydro-2,6-dimethyl-7-isoquinolinamine against similar isoquinoline derivatives. For instance:

Compound	IC50 (µM)	Mechanism of Action
1,2,3,4-Tetrahydro-2,6-dimethyl-7-Isoquinolinamine	5	Apoptosis induction
FX-9 (another isoquinoline)	10	Anti-mitotic activity
M1 (related isoquinoline)	15	Hepatoprotective effects

These comparisons highlight that while all compounds exhibit biological activity, their mechanisms and potency can vary significantly.